Cas no 1561566-58-2 (1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol)

1-5-(2-Methylcyclopropyl)furan-2-ylprop-2-en-1-ol is a specialized furan-based compound featuring a 2-methylcyclopropyl substituent and a propenol functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The presence of the cyclopropyl group enhances steric and electronic effects, influencing regioselectivity in subsequent reactions. The propenol moiety offers versatility for further derivatization, including oxidation or cross-coupling reactions. Its furan core contributes to applications in pharmaceuticals, agrochemicals, and materials science, where such motifs are often sought after for their bioactivity and structural diversity. The compound’s stability and synthetic accessibility further underscore its utility in research and industrial applications.
1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol structure
1561566-58-2 structure
Product name:1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol
CAS No:1561566-58-2
MF:C11H14O2
MW:178.227663516998
CID:5210192
PubChem ID:65416918

1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
    • 1-(5-(2-Methylcyclopropyl)furan-2-yl)prop-2-en-1-ol
    • 2-Furanmethanol, α-ethenyl-5-(2-methylcyclopropyl)-
    • 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol
    • Inchi: 1S/C11H14O2/c1-3-9(12)11-5-4-10(13-11)8-6-7(8)2/h3-5,7-9,12H,1,6H2,2H3
    • InChI Key: BLWVEXXBBNAQII-UHFFFAOYSA-N
    • SMILES: O1C(C(C=C)O)=CC=C1C1CC1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 202
  • XLogP3: 2
  • Topological Polar Surface Area: 33.4

1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1829071-0.5g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
0.5g
$809.0 2023-09-19
Enamine
EN300-1829071-0.1g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
0.1g
$741.0 2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337757-250mg
1-(5-(2-Methylcyclopropyl)furan-2-yl)prop-2-en-1-ol
1561566-58-2 98%
250mg
¥26132 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1337757-500mg
1-(5-(2-Methylcyclopropyl)furan-2-yl)prop-2-en-1-ol
1561566-58-2 98%
500mg
¥31449 2023-04-15
Enamine
EN300-1829071-0.05g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
0.05g
$707.0 2023-09-19
Enamine
EN300-1829071-0.25g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
0.25g
$774.0 2023-09-19
Enamine
EN300-1829071-10.0g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
10g
$5221.0 2023-06-01
Enamine
EN300-1829071-2.5g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
2.5g
$1650.0 2023-09-19
Enamine
EN300-1829071-1g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
1g
$842.0 2023-09-19
Enamine
EN300-1829071-10g
1-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-en-1-ol
1561566-58-2
10g
$3622.0 2023-09-19

Additional information on 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol

Comprehensive Overview of 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol (CAS No. 1561566-58-2)

1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol (CAS No. 1561566-58-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound features a unique furan ring substituted with a 2-methylcyclopropyl group and a prop-2-en-1-ol side chain, making it a versatile intermediate for various applications. Its molecular structure combines the reactivity of furan derivatives with the stability of cyclopropyl groups, offering a balance of properties that are highly sought after in research and industrial settings.

In recent years, the demand for furan-based compounds like 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol has surged due to their potential in green chemistry and sustainable material development. Researchers are particularly interested in its role as a precursor for biodegradable polymers and renewable energy applications. The compound's prop-2-en-1-ol moiety also makes it a candidate for click chemistry reactions, which are widely used in drug discovery and bioconjugation. These attributes align with the growing trend of eco-friendly and efficient synthetic methodologies, a topic frequently searched in academic and industrial circles.

The synthesis of 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol typically involves multi-step organic reactions, including cyclopropanation and furan ring functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and selectivity. These methods are often discussed in forums and publications focusing on organic synthesis optimization, a hot topic among chemists seeking to reduce waste and energy consumption. The compound's CAS No. 1561566-58-2 serves as a critical identifier in patent literature and regulatory databases, ensuring accurate referencing in global research.

From a pharmacological perspective, 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol has shown promise in early-stage drug development. Its furan core is a common motif in bioactive molecules, contributing to antimicrobial and anti-inflammatory properties. While not yet a household name, this compound is increasingly mentioned in studies exploring novel therapeutic agents, a subject of high interest in medical and pharmaceutical search queries. Its potential applications in precision medicine and targeted drug delivery systems further highlight its relevance in cutting-edge research.

In material science, the compound's cyclopropyl-furan hybrid structure offers unique electronic and steric properties, making it valuable for designing advanced functional materials. For instance, it has been investigated as a building block for organic semiconductors and luminescent materials, which are pivotal in developing next-generation optoelectronic devices. These applications resonate with the current focus on smart materials and sustainable technology, frequently searched terms in engineering and environmental science communities.

To conclude, 1-5-(2-methylcyclopropyl)furan-2-ylprop-2-en-1-ol (CAS No. 1561566-58-2) represents a fascinating intersection of chemistry, medicine, and materials engineering. Its multifaceted utility underscores the importance of specialized intermediates in modern science. As research continues to uncover new applications, this compound is poised to remain a topic of interest in both academic and industrial discourse, particularly in contexts emphasizing innovation and sustainability.

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